2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide

• Molecular Formula: C15H16N2O5S2
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-benzylsulfonyl-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C15H16N2O5S2/c16-24(21,22)14-8-6-13(7-9-14)17-15(18)11-23(19,20)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18)(H2,16,21,22)
• InChI Key: BXZLTAZRZAMARG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CS(=O)(=O)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N

Description

2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide, also known as BSA, is a sulfonamide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. BSA has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of various enzymes and signaling pathways that are involved in inflammation, tumor growth, and angiogenesis.
Biochemical and Physiological Effects:
2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins, cytokines, and chemokines. 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide has been shown to inhibit the formation of new blood vessels, which is crucial for the growth and spread of tumors.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide in lab experiments is its high potency and specificity, which allows for the precise targeting of specific enzymes and signaling pathways. However, one limitation of using 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide is its potential toxicity, which can limit its use in vivo.

Future Directions

There are several future directions for the research and development of 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide. One direction is the optimization of the synthesis method to improve the yield and purity of 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide. Another direction is the development of new formulations of 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide that can improve its bioavailability and reduce its toxicity. Additionally, further research is needed to better understand the mechanism of action of 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide and to identify new therapeutic applications for this compound.

Synthesis Methods

2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide can be synthesized using a multi-step process that involves the reaction of benzylsulfonyl chloride with 4-aminobenzenesulfonamide, followed by the addition of acetic anhydride and sodium acetate. The resulting compound is purified using column chromatography to obtain pure 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide.

Scientific Research Applications

2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators such as prostaglandins. 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide has also been found to exhibit anti-tumor properties by inhibiting the growth and proliferation of cancer cells. In addition, 2-(benzylsulfonyl)-N-(4-sulfamoylphenyl)acetamide has been shown to exhibit anti-angiogenic properties by inhibiting the formation of new blood vessels, which is crucial for the growth and spread of tumors.